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Compound of Interest

Compound Name: SHP2 inhibitor LY6

Cat. No.: B11934237 Get Quote

Essential Safety and Handling of SHP2 Inhibitor
LY6
For researchers, scientists, and drug development professionals, the safe handling of potent

small molecule inhibitors like SHP2 inhibitor LY6 is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of laboratory personnel and the integrity of research.

Compound Details:

Property Value Source

Synonyms LY6 [1][2]

CAS Number 2296718-09-5 [2][3][4]

Molecular Formula C30H27Cl2N3O4 [3][4]

IC50 9.8 µM for SHP2 [1][2][3]

Storage

Solid Powder: -20°C for 12

months, 4°C for 6 months. In

Solvent: -80°C for 6 months,

-20°C for 6 months.

[4]
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Personal Protective Equipment (PPE)
Given that SHP2 inhibitor LY6 is a potent small molecule inhibitor, it should be handled with

the same precautions as other hazardous drugs or antineoplastic agents. The primary routes of

exposure are inhalation of dust or aerosols, skin absorption, and ingestion.[5][6] Therefore, a

comprehensive PPE strategy is crucial.

Recommended PPE:

PPE Component Specification Rationale

Gloves
Double chemotherapy-rated

gloves (e.g., nitrile)

Provides maximum protection

against chemical permeation.

The outer glove should be

removed and disposed of

immediately after handling the

compound.[7][8]

Gown

Disposable, solid-front, low-

permeability fabric with long

sleeves and tight-fitting cuffs

Protects skin and clothing from

contamination.[7]

Eye Protection
Safety goggles or a full-face

shield

Protects against splashes and

aerosols.[8]

Respiratory Protection
NIOSH-certified respirator

(e.g., N95)

Recommended when handling

the solid compound outside of

a containment device to

prevent inhalation of powder. A

full respiratory program,

including fit-testing, is required.

[5][9]

Handling and Operational Plan
Preparation and Handling Workflow:

All handling of SHP2 inhibitor LY6, especially the initial weighing and reconstitution of the solid

powder, should be performed in a designated containment device to minimize exposure.
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Preparation:

Work within a certified Class II Biosafety Cabinet (BSC) or a powder containment hood.[5]

Before starting, assemble all necessary materials, including the compound, solvent,

pipettes, and waste containers.

Don the appropriate PPE as outlined in the table above.

Weighing and Reconstitution:

Carefully weigh the desired amount of the solid compound.

Add the appropriate solvent (e.g., DMSO) to the vial to create a stock solution.[4]

Ensure the vial is securely capped and vortexed to fully dissolve the compound.

Use in Experiments:

When diluting the stock solution for experiments, continue to work within a containment

device.

Use Luer-Lok syringes to prevent accidental needle detachment.[8]

Workflow for Handling SHP2 Inhibitor LY6
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Caption: Workflow for the safe handling of SHP2 inhibitor LY6.
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Proper disposal of SHP2 inhibitor LY6 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Contaminated Sharps: Needles and syringes that have come into contact with the compound

should be disposed of in a designated sharps container for hazardous chemical waste.[8] If

the syringe contains residual drug, it must be disposed of as bulk hazardous chemical waste,

not in a standard sharps container.[8]

Contaminated Consumables: All disposable items such as gloves, gowns, and pipette tips

that are contaminated with the inhibitor should be placed in a clearly labeled, sealed

hazardous waste bag.[6]

Bulk Waste: Unused or expired compound, as well as concentrated solutions, must be

disposed of as hazardous chemical waste in accordance with institutional and local

regulations. Do not mix this waste with other chemical waste streams.[8]

By adhering to these guidelines, researchers can safely handle SHP2 inhibitor LY6,

minimizing personal risk and ensuring a safe laboratory environment. Always consult your

institution's specific safety protocols and the available safety data for any chemical you are

working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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